Cas no 2228552-60-9 (3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol)

• Product Name: 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol
• CAS No: 2228552-60-9
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5804463
• PubChem ID: 165783397
• Update Time: 2025-07-20

3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1925660
• 2228552-60-9
• 3-(3-bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol
• 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol

• Inchi： 1S/C10H12BrNO3/c1-15-8-3-6(2-7(11)9(8)13)10(14)4-12-5-10/h2-3,12-14H,4-5H2,1H3
• InChI Key： XJLYAXAGSLZIFW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1(CNC1)O)OC)O

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol

Introduction to 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol (CAS No. 2228552-60-9)

3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228552-60-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic substituent and a heterocyclic core, has garnered attention due to its structural features and potential biological activities. The presence of a bromine atom at the 3-position of the phenyl ring, combined with hydroxyl and methoxy groups, creates a unique scaffold that may contribute to its interactions with biological targets.

The azetidin-3-ol moiety is a four-membered lactam derivative, which is often found in various bioactive molecules. This structural motif is known for its ability to mimic natural amino acids, potentially enabling interactions with protein targets. The flexibility and conformational diversity of the azetidinone ring make it a valuable scaffold for drug design, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, there has been growing interest in molecules that incorporate both phenolic and azetidinone functionalities. The combination of these structural elements suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. Specifically, the hydroxyl and methoxy groups on the aromatic ring can serve as hydrogen bond donors or acceptors, enhancing binding affinity to biological targets. Meanwhile, the azetidinone ring can engage in pi-stacking interactions or form salt bridges, further stabilizing complex formations.

Recent studies have highlighted the importance of 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol in medicinal chemistry due to its structural versatility. Researchers have explored its derivatives as potential leads for novel therapeutic agents. For instance, modifications of the bromine substituent have been investigated to optimize pharmacokinetic properties, while alterations to the azetidinone ring have aimed at enhancing metabolic stability. These efforts underscore the compound's significance as a building block in drug discovery.

The pharmacological potential of 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol has been further examined through computational modeling and experimental assays. Virtual screening techniques have been employed to identify potential binding pockets in target proteins, while in vitro studies have assessed its interaction with enzymes and receptors. Preliminary results indicate that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further development.

Moreover, the synthesis of 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol has been optimized to ensure scalability and purity for research purposes. Multi-step synthetic routes have been developed, incorporating modern methodologies such as transition metal-catalyzed reactions and asymmetric synthesis. These advancements have facilitated access to large quantities of the compound for both preclinical studies and industrial applications.

The future prospects of 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its role in modulating signaling pathways associated with diseases such as cancer and neurodegeneration is underway. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 3-(3-Bromo-4-hydroxy-5-methoxyphenyl)azetidin-3-ol (CAS No. 2228552-60-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.